Cas no 344562-80-7 ((4-Methylphenyl) [4-(2-methylpropyl)phenyl] iodonium hexafluorophosphate)

• Product Name: (4-Methylphenyl) [4-(2-methylpropyl)phenyl] iodonium hexafluorophosphate
• CAS No: 344562-80-7
• MF: C₁₇H₂₀F₆IP
• MW: 496.209359169006
• CID: 839603
• PubChem ID: 22019765
• Update Time: 2025-04-19

(4-Methylphenyl) [4-(2-methylpropyl)phenyl] iodonium hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

• (4-Methylphenyl) [4-(2-methylpropyl)phenyl] iodonium hexafluorophosphate
• phenyl]iodoniumhexafluorophosphate
• (4-Isobutylphenyl)(p-tolyl)iodonium hexafluorophosphate(V)
• DTXCID8038859
• 4-Isobutylphenyl-4'-methylphenyliodonium hexafluorophosphate
• G70508
• (4-Isobutylphenyl)(p-tolyl)iodonium Hexafluorophosphate (ca. 70% in Propylene Carbonate)
• (4-methylphenyl)[4-(2-methylpropyl)phenyl]iodonium hexafluorophosphate
• 344562-80-7
• (4-METHYLPHENYL)[4-(2-METHYLPROPYL)PHENYL]IODANIUM HEXAFLUOROPHOSPHATE
• YNDYCGZWQZEBCS-UHFFFAOYSA-N
• Iodonium, (4-methylphenyl)[4-(2-methylpropyl)phenyl]-, hexafluorophosphate(1-) (1:1)
• Iodonium, (4-methylphenyl)(4-(2-methylpropyl)phenyl)-, hexafluorophosphate(1-)
• (4-methylphenyl)-[4-(2-methylpropyl)phenyl]iodanium;hexafluorophosphate
• Iodonium, (4-methylphenyl)[4-(2-methylpropyl)phenyl]-, hexafluorophosphate(1-)
• DB-327830
• DTXSID7074905
• MFCD21604561
• NS00078576
• (4-methylphenyl)[4-(2-methylpropyl)phenyl]iodanium; hexafluoro--phosphanuide
• (4-methylphenyl)[4-(2-methylpropyl)phenyl]iodanium; hexafluoro-lambda-phosphanuide
• Iodonium, (4-methylphenyl)(4-(2-methylpropyl)phenyl)-, hexafluorophosphate(1-) (1:1)

• Inchi： 1S/C17H20I.F6P/c1-13(2)12-15-6-10-17(11-7-15)18-16-8-4-14(3)5-9-16;1-7(2,3,4,5)6/h4-11,13H,12H2,1-3H3;/q+1;-1
• InChI Key： YNDYCGZWQZEBCS-UHFFFAOYSA-N
• SMILES： [I+](C1C=CC(C)=CC=1)C1C=CC(=CC=1)CC(C)C.[P-](F)(F)(F)(F)(F)F

Computed Properties

• Exact Mass: 496.02515g/mol
• Monoisotopic Mass: 496.02515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 13.59000
• LogP: 4.70430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes